Cas no 81506-13-0 (n-(2,6-diethylphenyl)pyrrolidine)

• Product name: n-(2,6-diethylphenyl)pyrrolidine
• CAS No: 81506-13-0
• MF: C₁₄H₂₁N
• MW: C14H21N
• CID: 861699
• PubChem ID: 144952

n-(2,6-diethylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• n-(2,6-diethylphenyl)pyrrolidine
• 1-(2,6-diethylphenyl)pyrrolidine
• 81506-13-0
• DTXSID00231155

• Inchi： InChI=1S/C14H21N/c1-3-12-8-7-9-13(4-2)14(12)15-10-5-6-11-15/h7-9H,3-6,10-11H2,1-2H3
• InChI Key： QXMPRXXNYZVECQ-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=CC=C1)CC)N2CCCC2

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2Ų